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Compound of Interest

Compound Name: Steppogenin

Cat. No.: B192451 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Foreword: Steppogenin, a naturally occurring flavanone, has garnered significant scientific

interest for its potent biological activities, particularly in the realms of angiogenesis and

oncology. This technical guide provides a comprehensive overview of Steppogenin's chemical

structure, physicochemical properties, and its multifaceted biological effects. Detailed

experimental protocols for key assays and visualizations of associated signaling pathways are

included to facilitate further research and drug development efforts.

Chemical Structure and Properties
Steppogenin, a member of the flavonoid family, is chemically classified as a flavanone. Its

systematic IUPAC name is 2-(2,4-dihydroxyphenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one.

The compound is characterized by a C6-C3-C6 skeleton, typical of flavonoids, with specific

hydroxylation patterns that contribute to its biological activity.
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Identifier Value

CAS Number 56486-94-3

Molecular Formula C₁₅H₁₂O₆

Molecular Weight 288.26 g/mol

SMILES
C1C(OC2=CC(=CC(=C2C1=O)O)O)C3=C(C=C(

C=C3)O)O[1]

InChI

InChI=1S/C15H12O6/c16-7-1-2-9(10(18)3-7)13-

6-12(20)15-11(19)4-8(17)5-14(15)21-13/h1-

5,13,16-19H,6H2/t13-/m0/s1[1]

Physicochemical Properties
Property Value Reference

Melting Point 255 - 257 °C [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Appearance Powder [3][4]

Biological Activity and Pharmacokinetics
Steppogenin exhibits a range of biological activities, with its anti-angiogenic and anti-tumor

properties being the most extensively studied. It is a potent inhibitor of Hypoxia-Inducible

Factor-1α (HIF-1α) and Delta-like ligand 4 (DLL4).[5][6][7]

Quantitative Biological Data
Target/Activity IC₅₀/Measurement Cell Line/Model Reference

HIF-1α 0.56 µM Not specified [5][6]

DLL4 8.46 µM Not specified [5][6]

Mushroom Tyrosinase < 50 µM In vitro [1][3]
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Pharmacokinetic Profile
A study in mice revealed the following pharmacokinetic parameters for Steppogenin
administered via different routes:

Administration Route Bioavailability (%)

Intravenous (IV) 100

Subcutaneous (SC) 84.7 - 96.0

Intraperitoneal (IP) 54.0 - 54.6

Oral (PO) 5.73 - 10.0

The low oral bioavailability is suggested to be due to P-glycoprotein (P-gp) efflux and first-pass

metabolism.

Signaling Pathways Modulated by Steppogenin
Steppogenin's biological effects are primarily mediated through the inhibition of the HIF-1α

and DLL4/Notch signaling pathways, both of which are critical for angiogenesis.

HIF-1α Signaling Pathway
Under hypoxic conditions, HIF-1α is stabilized and promotes the transcription of genes involved

in angiogenesis, such as Vascular Endothelial Growth Factor (VEGF). Steppogenin inhibits

the transcriptional activity of HIF-1α, thereby downregulating these pro-angiogenic factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

